Cas no 2309344-72-5 (N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 2309344-72-5
• MF: C₂₀H₂₄N₄O₅
• MW: 400.428364753723
• CID: 6483060
• PubChem ID: 134161821
• Update Time: 2025-05-16

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-5-(3-methoxyphenyl)-2-methylpyrazole-3-carboxamide
• 2309344-72-5
• AKOS040705226
• F6573-4367

• Inchi： 1S/C20H24N4O5/c1-23-17(13-16(22-23)14-4-3-5-15(12-14)28-2)20(27)21-8-10-29-11-9-24-18(25)6-7-19(24)26/h3-5,12-13H,6-11H2,1-2H3,(H,21,27)
• InChI Key： KDOBOOUHJHVNRZ-UHFFFAOYSA-N
• SMILES： O(CCNC(C1=CC(C2C=CC=C(C=2)OC)=NN1C)=O)CCN1C(CCC1=O)=O

Computed Properties

• Exact Mass: 400.17466988g/mol
• Monoisotopic Mass: 400.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 103Ų

Additional information on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide: A Comprehensive Overview

The compound with CAS No. 2309344-72-5, named N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, particularly in the development of novel drugs targeting specific molecular pathways.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The pyrazole moiety is known for its versatility in chemical reactivity and biological interactions. Attached to this core structure is a carboxamide group, which enhances the compound's ability to form hydrogen bonds and interact with biological targets. Additionally, the presence of a methoxyphenyl substituent introduces electronic and steric effects that further modulate the compound's properties.

One of the most notable features of this compound is its oxadiazolidinone group, which is part of the ethoxyethyl chain. This group contributes to the molecule's stability and bioavailability, making it an attractive candidate for drug delivery systems. Recent research has demonstrated that this compound exhibits potent antitumor activity in preclinical models, suggesting its potential as an anticancer agent. Furthermore, its ability to inhibit specific enzymes involved in inflammatory pathways has opened avenues for its use in treating chronic inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent introduction of functional groups such as the carboxamide and methoxyphenyl substituents. The use of environmentally friendly reagents and catalysts has been emphasized in recent studies to ensure sustainability in the synthesis process.

From an application standpoint, this compound has shown promise in several areas beyond pharmacology. Its ability to act as a ligand in metalloorganic frameworks (MOFs) has been explored for applications in gas storage and catalysis. Additionally, its photoluminescent properties under certain conditions make it a candidate for use in optoelectronic devices.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential for off-target interactions.

In conclusion, N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 2309344-72-5) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with its promising biological activities, positions it as a valuable asset in both academic research and industrial development.